Cas no 39178-69-3 (Cyclohexanone, 3-butyl-)
Cyclohexanone, 3-butyl- structure
Product Name:Cyclohexanone, 3-butyl-
CAS No:39178-69-3
MF:C10H18O
MW:154.249323368073
CID:1497963
PubChem ID:566193
Update Time:2025-04-21
Cyclohexanone, 3-butyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-butyl-
- 3-butylcyclohexan-1-one
- NS00096199
- AKOS013845343
- 3-Butyl-cyclohexanone
- 3-n-Butylcyclohexanone
- DTXSID60340631
- SCHEMBL918157
- 3-butyl-cyclohexan-1-one
- 39178-69-3
- 3-butylcyclohexanone
-
- Inchi: 1S/C10H18O/c1-2-3-5-9-6-4-7-10(11)8-9/h9H,2-8H2,1H3
- InChI Key: ORIINXCHZXECLA-UHFFFAOYSA-N
- SMILES: O=C1CCCC(C1)CCCC
Computed Properties
- Exact Mass: 154.13584
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 3-butyl- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
39178-69-3 (Cyclohexanone, 3-butyl-) Related Products
- 823-76-7(1-cyclohexylethan-1-one)
- 40649-36-3(4-propylcyclohexan-1-one)
- 5441-51-0(4-ethylcyclohexan-1-one)
- 10458-14-7(Menthone)
- 2979-19-3(3,3-dimethylcyclohexan-1-one)
- 61203-83-6(4-Pentylcyclohexanone)
- 700-58-3(Adamantanone)
- 583-60-8(2-Methylcyclohexanone)
- 98-53-3(4-tert-butylcyclohexan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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